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Compound of Interest

Compound Name: 2-Methoxy-2,3-dimethylbutane

CAS No.: 26356-10-5

Cat. No.: B15930323

Get Quote

Introduction

2-Methoxy-2,3-dimethylbutane is a saturated ether. A comprehensive search of publicly

available chemical databases and scientific literature did not yield experimental spectroscopic

data for this specific compound. This technical guide has been developed to provide

researchers, scientists, and drug development professionals with a detailed framework for the

spectroscopic characterization of 2-Methoxy-2,3-dimethylbutane. The content herein is based

on established principles of spectroscopic analysis and data from analogous compounds to

predict the expected spectral characteristics. This guide also outlines detailed experimental

protocols for acquiring ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) data.

Predicted Spectroscopic Data
The following sections present the predicted spectroscopic data for 2-Methoxy-2,3-
dimethylbutane. These predictions are derived from the chemical structure and comparison

with similar molecules.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Data
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The ¹H NMR spectrum is expected to exhibit distinct signals corresponding to the different

proton environments in the molecule.

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

-OCH₃ 3.2 - 3.4 Singlet 3H

-CH(CH₃)₂ 1.8 - 2.0 Septet 1H

-C(CH₃)₂- 1.1 - 1.3 Singlet 6H

-CH(CH₃)₂ 0.9 - 1.1 Doublet 6H

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Data

The ¹³C NMR spectrum will show signals for each unique carbon atom in the structure.

Carbon Predicted Chemical Shift (δ, ppm)

C-O 75 - 85

-OCH₃ 48 - 52

-C(CH₃)₂- 35 - 45

-CH(CH₃)₂ 30 - 40

-C(CH₃)₂- 25 - 30

-CH(CH₃)₂ 15 - 20

Predicted Mass Spectrometry (MS) Data

Electron ionization mass spectrometry (EI-MS) is expected to produce a molecular ion peak

and several characteristic fragment ions.
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m/z Predicted Fragment

116 [M]⁺ (Molecular Ion)

101 [M - CH₃]⁺

87 [M - C₂H₅]⁺

73 [C₄H₉O]⁺

57 [C₄H₉]⁺

43 [C₃H₇]⁺ (likely base peak)

Predicted Infrared (IR) Spectroscopy Data

The IR spectrum will likely display absorption bands characteristic of C-H and C-O bonds.

Wavenumber (cm⁻¹) Bond Description

2970 - 2850 C-H Alkane stretching

1470 - 1450 C-H Methylene and methyl bending

1385 - 1365 C-H
Methyl bending (umbrella

mode)

1150 - 1085 C-O Ether stretching

Experimental Protocols
The following are detailed methodologies for the key experiments required to obtain the

spectroscopic data for 2-Methoxy-2,3-dimethylbutane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of purified 2-Methoxy-2,3-
dimethylbutane in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, deuterated chloroform)

in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal

standard (0 ppm).
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¹H NMR Acquisition:

Instrument: A 400 MHz or higher field NMR spectrometer.

Parameters:

Pulse sequence: Standard single-pulse (zg30 or similar).

Spectral width: 12-16 ppm.

Acquisition time: 2-4 seconds.

Relaxation delay: 1-5 seconds.

Number of scans: 8-16.

Temperature: 298 K.

¹³C NMR Acquisition:

Instrument: A 100 MHz or higher field NMR spectrometer (corresponding to a 400 MHz ¹H

frequency).

Parameters:

Pulse sequence: Proton-decoupled single-pulse (e.g., zgpg30).

Spectral width: 200-240 ppm.

Acquisition time: 1-2 seconds.

Relaxation delay: 2-5 seconds.

Number of scans: 1024-4096 (or more, depending on sample concentration).

Temperature: 298 K.

Data Processing: Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase correct the spectra and baseline correct. Calibrate the chemical shifts using the
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internal standard (TMS at 0.00 ppm for both ¹H and ¹³C). Integrate the signals in the ¹H NMR

spectrum.

Mass Spectrometry (MS)

Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g.,

methanol or acetonitrile) via direct infusion or through a gas chromatography (GC-MS) or

liquid chromatography (LC-MS) system. For GC-MS, a non-polar capillary column would be

suitable.

Ionization:

Electron Ionization (EI): Typically performed at 70 eV. This is a common method for GC-

MS and provides fragmentation patterns useful for structural elucidation.

Electrospray Ionization (ESI): A soft ionization technique suitable for LC-MS, which would

likely produce the protonated molecule [M+H]⁺.

Mass Analysis:

Instrument: A quadrupole, time-of-flight (TOF), or ion trap mass spectrometer.

Mode: Full scan mode to detect all ions within a specified mass range (e.g., m/z 30-300).

Data Analysis: Identify the molecular ion peak. Analyze the fragmentation pattern to deduce

the structure of the fragments and confirm the overall molecular structure. High-resolution

mass spectrometry (HRMS) can be used to determine the exact mass and elemental

composition.

Infrared (IR) Spectroscopy

Sample Preparation:

Neat Liquid: Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or

KBr).

Solution: Dissolve the sample in a suitable solvent that has minimal IR absorption in the

regions of interest (e.g., CCl₄ or CS₂).
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Data Acquisition:

Instrument: A Fourier-transform infrared (FTIR) spectrometer.

Parameters:

Scan range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of scans: 16-32.

Data Analysis: Analyze the positions, intensities, and shapes of the absorption bands to

identify the functional groups present in the molecule. A background spectrum of the salt

plates or solvent should be subtracted from the sample spectrum.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

synthesized organic compound like 2-Methoxy-2,3-dimethylbutane.
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Workflow for Spectroscopic Characterization

Synthesis of
2-Methoxy-2,3-dimethylbutane

Purification
(e.g., Distillation, Chromatography)

Sample Preparation

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(EI, ESI) IR Spectroscopy

Combined Data Analysis

Structural Elucidation

Final Characterization Report

Click to download full resolution via product page

Caption: General workflow for the synthesis and spectroscopic characterization of an organic

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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